![molecular formula C6H10O3 B3059147 (1R,3R)-3-Hydroxycyclopentanecarboxylic acid CAS No. 946594-17-8](/img/structure/B3059147.png)
(1R,3R)-3-Hydroxycyclopentanecarboxylic acid
Overview
Description
“(1R,3R)-3-Hydroxycyclopentanecarboxylic acid” is a chemical compound with the molecular formula C6H10O3 and a molecular weight of 130.14 . It is a useful research chemical . The compound is stored at a temperature of 2-8°C and is in the form of an oil .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the SMILES notationO=C([C@H]1CC@HCC1)O
. This notation represents the structure of the molecule in terms of the atoms present and their connectivity. Physical and Chemical Properties Analysis
“this compound” is an oil at room temperature . Its exact physical and chemical properties such as melting point, boiling point, and density are not provided in the search results .Scientific Research Applications
Synthesis and Material Science
- Chiral Building Blocks : A study by Defant et al. (2011) highlighted the use of a related bicyclic lactone obtained from cellulose pyrolysis as a chiral building block in synthesizing new δ-sugar amino acids. This process emphasizes the role of (1R,3R)-3-Hydroxycyclopentanecarboxylic acid and its derivatives in accessing new peptidomimetics with restricted structures, potentially useful in developing novel materials and pharmaceuticals (Defant et al., 2011).
Medicinal Chemistry and Pharmacology
Ligand for GHB Binding Sites : Vogensen et al. (2013) described the synthesis and tritium labeling of a potent ligand for high-affinity γ-hydroxybutyrate (GHB) binding sites in the central nervous system (CNS), showcasing the compound's relevance in neuroscience research and its potential for studying CNS disorders (Vogensen et al., 2013).
Integrin Receptor Binders : Research by Casiraghi et al. (2005) on grafting aminocyclopentane carboxylic acids onto the RGD tripeptide sequence resulted in low nanomolar αVβ3/αVβ5 integrin dual binders. This work demonstrates the compound's potential in developing therapeutics targeting integrin receptors, which are critical for cancer and angiogenesis (Casiraghi et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
(1R,3R)-3-hydroxycyclopentane-1-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c7-5-2-1-4(3-5)6(8)9/h4-5,7H,1-3H2,(H,8,9)/t4-,5-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWWQLKYMTLWXKN-RFZPGFLSSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](C[C@@H]1C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20718711 | |
Record name | (1R,3R)-3-Hydroxycyclopentane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20718711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
946594-17-8 | |
Record name | (1R,3R)-3-Hydroxycyclopentane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20718711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.